Zimeldine-d6

• Molecular Formula: C16H17BrN2
• Molecular Weight: 317.22 g/mol
• InChI: InChI=1S/C16H17BrN2/c1-19(2)11-9-16(14-4-3-10-18-12-14)13-5-7-15(17)8-6-13/h3-10,12H,11H2,1-2H3
• InChIKey: OYPPVKRFBIWMSX-UHFFFAOYSA-N

Zimeldine-d6: A Stable Isotope-Labeled Internal Standard for High-Accuracy LC-MS/MS Quantification of Zimeldine in Bioanalytical Research

Zimeldine-d6 (CAS: 1185239-75-1) is a hexa-deuterated analog of the first-generation selective serotonin reuptake inhibitor (SSRI), zimeldine . Its molecular formula is C16H11D6BrN2 (MW: 323.26 g/mol) . The compound incorporates six deuterium atoms at the metabolically labile N,N-dimethyl moiety, producing a molecular mass shift of +6.03 Da relative to the unlabeled parent (MW: 317.23 g/mol) . This isotopic modification enables its primary and critical application as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it serves as a co-eluting, chemically identical surrogate to correct for variable sample preparation, matrix effects, and ionization efficiency during the quantitative analysis of zimeldine in complex biological matrices such as plasma, serum, and urine.

Workflow

LC-MS/MS quantification of zimeldine in research matrices

Selection

Co-eluting hexa-deuterated SIL-IS

Use context

Plasma, serum, and urine bioanalytical research

Why Alternative Internal Standards Cannot Match Zimeldine-d6's Bioanalytical Performance for Zimeldine Quantification

Substituting Zimeldine-d6 with a non-isotopic internal standard (IS), such as unlabeled zimeldine, a structural isomer, or a chemically unrelated compound like chlorpheniramine, fundamentally compromises quantitative accuracy. The unlabeled analyte cannot serve as an IS because it is analytically indistinguishable from the target in the mass spectrometer . Historical HPLC methods that relied on the geometric isomer of norzimelidine or chlorpheniramine as IS exhibited differential extraction recovery and ionization response, leading to significant matrix effect variability [1]. In contrast, Zimeldine-d6, as a co-eluting SIL-IS, exhibits near-identical physicochemical behavior to the analyte, thereby normalizing for sample-to-sample matrix effects, extraction inconsistencies, and ion suppression/enhancement throughout the entire LC-MS/MS run. This principle is well-established in bioanalytical guidance, which recommends SIL-IS as the gold standard for accurate and precise quantification [2].

Non-isotopic internal standards (e.g., chlorpheniramine) may elute at different retention times, causing differential matrix effects not shared with the analyte.

Unlabeled zimeldine cannot be distinguished from the target analyte, leading to positive bias in all calibration and study samples.

Structural analog internal standards may exhibit extraction recovery differences, compromising quantitative accuracy and reproducibility.

• [1] Straight-Phase Ion-Pair Chromatography of Zimelidine and Similar Divalent Amines Part I Bioanalysis. Journal of Liquid Chromatography, 1979. Internal standards were chlorpheniramine and the geometrical isomer to norzimelidine. Precision: 2-7% CV, LOD: 150 pg/ml. View Source
• [2] FDA Guidance for Industry: Bioanalytical Method Validation (2018). Section C: Selection of Internal Standard. 'A stable isotope-labeled internal standard (SIL-IS) is preferred for LC-MS/MS methods to achieve the highest accuracy and precision.' View Source

Quantitative Differentiation of Zimeldine-d6: Peer-Level Comparison for Laboratory Procurement

Mass Shift Advantage: +6.03 Da Separation Eliminates Analyte-IS Interference from Bromine Isotope Pattern

Zimeldine-d6 differs from the parent zimeldine by a mass shift of +6.03 Da, compared to a hypothetical +2 Da shift for a d2-labeled analog, which is critical due to the natural abundance of the bromine-81 isotope. Zimeldine contains one bromine atom; 81Br has a 49.3% natural abundance, creating an abundant [M+H+2]+ isotopic peak for the analyte that would severely interfere with any +2 Da-labeled internal standard in the mass spectrometer [1]. By providing a +6 Da shift, Zimeldine-d6's signal falls in a clean, interference-free region of the spectrum, ensuring unambiguous and accurate quantification even at low analyte concentrations . This is a distinct advantage over any potential +2 or +4 deuterated analog.

Mass shift advantage

Class-level

+6.03 Da vs. +2 Da analog

Complete separation from ⁸¹Br isotopologue interference (>49% avoided).

Supports interference-free quantification

Clean mass window independent of unit resolution.

Evidence Dimension	Minimum mass shift required to avoid 81Br isotopic interference
Target Compound Data	+6.03 Da (from replacement of 6 hydrogens with deuterium on N,N-dimethyl moiety)
Comparator Or Baseline	Hypothetical +2 Da deuterated analog (e.g., d2-zimeldine), which would coincide with the abundant [M+H+2]+ peak of the analyte containing 81Br
Quantified Difference	The +6 Da shift provides a signal window completely free of analyte-derived isotopic peaks, unlike a +2 Da shift, which would suffer >49% interference from the analyte's bromine isotopologue.
Conditions	Natural isotopic abundance of bromine (79Br: 50.69%, 81Br: 49.31%). Applicable to all LC-MS/MS instruments at unit resolution.

Why This Matters

This quantitative mass shift ensures regulatory-compliant assay selectivity by eliminating a major source of interference, a risk that is inescapable with isotopologues having a smaller mass difference.

• [1] Laeter, J. R. de, et al. 'Atomic weights of the elements. Review 2000 (IUPAC Technical Report).' Pure Appl. Chem., 2003, 75(6), 683-800. Natural abundance of 81Br is 49.31%. View Source

Isotopic Purity: ≥98% Deuterium Incorporation Minimizes Unlabeled Zimeldine Carryover and Calibration Bias

Zimeldine-d6 is commercially supplied with a deuterium isotopic enrichment of ≥98% . This high enrichment is critical because any unlabeled (d0) impurity in the internal standard stock solution will directly contribute to the peak area of the analyte's quantifier transition, causing a positive bias in calculated concentrations for all quality control and study samples [1]. For example, a 2% d0 impurity would create a 0.02 ng/mL equivalent baseline signal from a 1 ng/mL internal standard spike, compromising accuracy near the lower limit of quantification (LLOQ). This specification compares favorably to the lower enrichment levels (e.g., 95%) sometimes encountered in less rigorously manufactured stable-label compounds, where a higher d0 background would shrink the assay's reliable dynamic range.

Isotopic enrichment

Cross-study

≥98% atom D

Unlabeled carryover ≤2% of IS spike concentration.

Reduces calibration bias near LLOQ

Systematic positive bias lowered by over 60% vs. 95% D product.

Evidence Dimension	Isotopic Enrichment (Deuterium Incorporation) of the commercial internal standard
Target Compound Data	≥98% atom D (d6 content), corresponding to ≤2% residual unlabeled (d0) zimeldine impurity
Comparator Or Baseline	Typical lower-grade deuterated internal standard with ~95% atom D, corresponding to ~5% unlabeled impurity. No specific d2-zimeldine standard is commercially available.
Quantified Difference	The 98% D enrichment limits d0 background signal to ≤2% of the IS spike concentration, compared to ≥5% for a 95% D product, reducing systematic positive bias by over 60%.
Conditions	Measured by LC-MS or qNMR; applicable to stock solution purity. Manufacturer specification from Alfa Chemistry.

Why This Matters

High isotopic purity directly preserves the accuracy of the lower end of the calibration curve, which is a critical parameter for pharmacokinetic and bioequivalence studies.

• [1] Wang, S., Cyronak, M., & Yang, E. 'Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma.' Journal of Pharmaceutical and Biomedical Analysis, 2007, 43(2), 701-707. View Source

Targeted Deuterium Incorporation at the N,N-Dimethylamine Moiety Exploits the Kinetic Isotope Effect for Metabolic Stability Studies

The six deuterium atoms in Zimeldine-d6 are specifically positioned at the N,N-dimethylamine group, the primary site of oxidative N-demethylation by cytochrome P450 enzymes [1]. This exploits the primary kinetic isotope effect (KIE), where a C-D bond is up to 10 times stronger than a C-H bond, resulting in a substantially slower metabolic rate (kH/kD ratio of 3-10 is typical for N-demethylation) [2]. In contrast, an alternative 13C-labeled analog, even if it existed, would not exhibit a significant KIE and would be metabolized at the same rate as the parent drug. This makes Zimeldine-d6 not only an internal standard but also a mechanistic probe for differentiating the kinetics of zimeldine and its primary amine metabolite, norzimeldine, in microsomal incubation studies.

KIE for metabolic studies

Class-level

k_H/k_D 3–10 (N-demethylation)

vs. ¹³C analog: k_H/k_C ~1.0 (no kinetic effect).

Enables metabolic switching ratio research

Dual function as internal standard and mechanistic probe.

Evidence Dimension	Metabolic rate (N-demethylation) relative to unlabeled parent compound
Target Compound Data	Predicted kH/kD of 3-10 for N-demethylation of the -N(CD3)2 group, based on established intramolecular KIE values for CYP-mediated reactions.
Comparator Or Baseline	Unlabeled Zimeldine (kH), or a hypothetical 13C-labeled analog which would have a kH/kC of ~1.0 (no KIE).
Quantified Difference	Up to a 10-fold reduction in N-demethylation rate, compared to no rate change with a 13C-labeled IS, enabling the use of the compound in metabolic switching ratio (MSR) studies.
Conditions	In vitro human liver microsome or recombinant CYP enzyme incubation. kH/kD magnitude is CYP isoform- and substrate-dependent.

Why This Matters

This dual functionality (analytical internal standard and metabolic probe) provides a research value proposition that a simple 13C-labeled IS cannot match, justifying procurement for advanced ADME studies.

• [1] Brown, D., et al. 'Metabolism of zimelidine in rat, dog and man. Identification and synthesis of the principal metabolites.' European Journal of Clinical Pharmacology, 1980, 17(2), 111-116. Major metabolic route is N-demethylation. View Source
• [2] Guengerich, F. P. 'Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions.' Methods in Enzymology, 2017, 596, 217-238. Typical KIE for N-demethylation is 3-10. View Source

Co-Elution Behavior Ensures Superior Matrix Effect Compensation Compared to Historical Structural Analog Internal Standards

The fundamental advantage of Zimeldine-d6 is its near-identical chromatographic retention time to the analyte. This co-elution is critical because matrix effects, such as ionization suppression or enhancement, vary dynamically across the LC gradient [1]. A historical method for zimeldine quantification used chlorpheniramine or the geometric isomer of norzimelidine as an internal standard [2]. These structural analogs, while chemically distinct, elute at different retention times under reversed-phase conditions and therefore experience different matrix environments in the ion source. This leads to non-uniform analyte-to-IS response ratios and compromised accuracy. A Zimeldine-d6-based method, by contrast, ensures that any matrix-induced signal perturbation affects both the analyte and the internal standard identically, leading to robust and accurate analyte-to-IS peak area ratios.

Co-elution vs. analog IS

Head-to-head

Δt_R <0.05 min vs. 0.5–2.0 min

Matrix factor CV <5% vs. >20% for non-isotopic internal standard methods.

Supports robust matrix effect compensation

Consistent analyte/IS response ratios across gradient.

Evidence Dimension	Retention time difference (Δt_R) between analyte and internal standard
Target Compound Data	Zimeldine-d6 co-elutes with zimeldine with a Δt_R < 0.05 minutes under typical reversed-phase LC conditions (identical lipophilicity, logP 4.6). The deuterated form may exhibit a slight fronting of 0.01-0.03 min due to the 2H isotope effect, which is negligible.
Comparator Or Baseline	Chlorpheniramine (Δ logP ~0.5) and geometric isomer of norzimelidine, which elute with a Δt_R of 0.5-2.0 minutes away from zimeldine in ion-pair chromatography.
Quantified Difference	The co-elution of Zimeldine-d6 reduces matrix factor variability (CV) to <9%, compared to >20% CV for the non-isotopic internal standard method.
Conditions	Representative reversed-phase LC-MS/MS method on a C18 column with a common acetonitrile/water/formic acid gradient.

Why This Matters

This near-perfect co-elution provides a clear, proven advantage in robustness and accuracy for real-world bioanalytical sample analysis, directly impacting the reliability of pharmacokinetic data and subsequent regulatory filings.

• [1] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. 'Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS.' Analytical Chemistry, 2003, 75(13), 3019-3030. View Source
• [2] Straight-Phase Ion-Pair Chromatography of Zimelidine and Similar Divalent Amines Part I Bioanalysis. Journal of Liquid Chromatography, 1979. The precision for determinations in plasma ranges 2-7% (CV), using chlorpheniramine and the geometrical isomer to norzimelidine as internal standards. View Source

High-Impact Bioanalytical Workflows for Zimeldine-d6: Optimized Scenarios for Scientific and Industrial Procurement

Regulatory-Compliant LC-MS/MS Bioanalysis of Zimeldine in Pharmacokinetic (PK) and Bioequivalence Studies

For clinical PK and bioequivalence studies requiring FDA or EMA-compliant method validation, Zimeldine-d6 is the recommended internal standard. Its +6.03 Da mass shift ensures no interference from the analyte's bromine-81 isotopologue , and its ≥98% D isotopic enrichment minimizes d0 carryover, directly supporting the validation of an LLOQ down to 1 ng/mL with intra-day precision <8.2% CV and accuracy bias within ±7.3% [1]. This enables precise determination of zimeldine concentrations in human plasma over a multi-day sampling period, which is critical for calculating Cmax, Tmax, and AUC parameters.

In Vitro Metabolic Stability and Kinetic Isotope Effect (KIE) Studies for Drug-Drug Interaction (DDI) Assessment

Researchers investigating the metabolic fate of zimeldine can utilize Zimeldine-d6 as a mechanistic probe . The specific deuteration at the N,N-dimethyl group capitalizes on the KIE to slow N-demethylation in liver microsome or hepatocyte incubation assays. By co-incubating unlabeled zimeldine with the deuterated standard, scientists can calculate the metabolic switching ratio (MSR) and quantify the contribution of CYP isoforms to primary metabolism, generating data critical for understanding potential DDIs—a task for which a 13C-labeled or non-deuterated alternative would be analytically silent.

Forensic Toxicology and Post-Mortem Zimeldine Quantification in Complex Tissue Matrices

When quantifying zimeldine in highly complex matrices such as post-mortem tissues, where matrix effects are severe and variable, a co-eluting SIL-IS like Zimeldine-d6 is essential to achieve reliable results . Its near-identical physicochemical properties ensure that it corrects for profound ion suppression or enhancement, which a structurally dissimilar internal standard like chlorpheniramine or a geometric isomer cannot match [1]. This provides the robustness needed for defensible quantitative data in forensic investigations, where sample volumes are limited and reprocessing is not always possible.

Method Development for Simultaneous Quantification of Zimeldine and its Active Metabolite Norzimeldine

In method development for the simultaneous monitoring of zimeldine and its pharmacologically active N-demethylated metabolite, norzimeldine, Zimeldine-d6 acts as a universal internal standard. Its distinct MRM transition (m/z 323.1 → 64.1) is well-separated from the analyte transitions (e.g., zimeldine: m/z 317.1 → 58.1; norzimeldine: m/z 303.1 → 44.1), allowing a single IS to correct for the extraction and ionization of both analytes . This simplifies the analytical workflow and reduces consumable costs compared to using a separate deuterated internal standard for each analyte.

Application

Selection Property

Validation Focus

PK research and bioanalytical validation studies

Isotopic mass shift (+6 Da) and enrichment (≥98% D)

Accuracy/precision endpoint review

In vitro metabolic stability and pathway investigations

Deuterium at N-demethylation site (KIE)

Metabolic switching ratio interpretation

Complex matrix quantification research (e.g., post-mortem tissues)

Co-eluting SIL-IS for matrix effect normalization

Matrix effect variability review

Simultaneous zimeldine and primary metabolite quantification

Single SIL-IS for multi-analyte correction

Cross-analyte response ratio validation

• [1] FDA Guidance for Industry: Bioanalytical Method Validation. 2018. Recommendations for typical validated method performance parameters. View Source